Cas no 1286429-98-8 (4-2-(3-chlorophenoxy)ethoxy-3-ethoxybenzaldehyde)

• Product Name: 4-2-(3-chlorophenoxy)ethoxy-3-ethoxybenzaldehyde
• CAS No: 1286429-98-8
• MF: C₁₇H₁₇ClO₄
• MW: 320.767484426498
• MDL: MFCD21602541
• CID: 4586251
• PubChem ID: 52891101
• Update Time: 2025-08-03

4-2-(3-chlorophenoxy)ethoxy-3-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-chlorophenoxy)ethoxy]-3-ethoxybenzaldehyde
• 4-2-(3-chlorophenoxy)ethoxy-3-ethoxybenzaldehyde

• MDL： MFCD21602541
• Inchi： 1S/C17H17ClO4/c1-2-20-17-10-13(12-19)6-7-16(17)22-9-8-21-15-5-3-4-14(18)11-15/h3-7,10-12H,2,8-9H2,1H3
• InChI Key： POTNIYCYKMVXPV-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCCOC2=CC=CC(Cl)=C2)C(OCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-2-(3-chlorophenoxy)ethoxy-3-ethoxybenzaldehyde

Research Briefing on 4-2-(3-chlorophenoxy)ethoxy-3-ethoxybenzaldehyde (CAS: 1286429-98-8): Recent Advances and Applications

4-2-(3-chlorophenoxy)ethoxy-3-ethoxybenzaldehyde (CAS: 1286429-98-8) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique ether and aldehyde functional groups, has been investigated for its role as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and neurology.

Recent research has focused on the synthesis and optimization of 4-2-(3-chlorophenoxy)ethoxy-3-ethoxybenzaldehyde to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The compound's structural flexibility allows for modifications that can improve binding affinity and selectivity, making it a promising candidate for further development.

In addition to its role in oncology, 4-2-(3-chlorophenoxy)ethoxy-3-ethoxybenzaldehyde has shown potential in neurological research. A 2022 study in ACS Chemical Neuroscience highlighted its use in the design of neuroprotective agents. The compound's ability to cross the blood-brain barrier and modulate neurotransmitter activity has been a key focus, with preliminary results indicating its potential in treating neurodegenerative disorders such as Alzheimer's disease.

The mechanistic studies of 4-2-(3-chlorophenoxy)ethoxy-3-ethoxybenzaldehyde have also revealed its interactions with various biological targets. Computational modeling and in vitro assays have identified its binding modes with specific enzymes and receptors, providing insights into its mode of action. These findings are crucial for the rational design of derivatives with improved efficacy and reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of 4-2-(3-chlorophenoxy)ethoxy-3-ethoxybenzaldehyde-based therapeutics. Issues such as metabolic stability, bioavailability, and toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of viable drug candidates.

In conclusion, 4-2-(3-chlorophenoxy)ethoxy-3-ethoxybenzaldehyde (CAS: 1286429-98-8) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its applications in oncology and neurology, coupled with ongoing research into its mechanistic underpinnings, underscore its potential as a valuable tool in the development of next-generation therapeutics. Future studies should focus on optimizing its pharmacological profile and advancing it through the drug development pipeline.